Butyl Nonadecan-1-oate: Molecular Architecture, Synthesis, and Applications in Peptide Therapeutics
Butyl Nonadecan-1-oate: Molecular Architecture, Synthesis, and Applications in Peptide Therapeutics
Executive Summary
Butyl nonadecan-1-oate (commonly referred to as butyl nonadecanoate) is a long-chain aliphatic ester characterized by its extreme hydrophobicity and structural stability. While historically viewed as a niche lipidic compound, odd-chain fatty acid (OCFA) derivatives have garnered significant attention in modern biopharmaceutical development. This whitepaper provides an in-depth technical analysis of butyl nonadecan-1-oate, detailing its physicochemical properties, advanced synthetic pathways, and its critical role as a lipophilic modifier in the development of long-acting peptide therapeutics, such as GLP-1 and insulin analogues.
Molecular Architecture & Physicochemical Properties
Butyl nonadecan-1-oate is formed via the condensation of nonadecanoic acid—a 19-carbon saturated fatty acid—and butanol. Unlike even-chain fatty acids, which undergo standard β -oxidation to yield acetyl-CoA, odd-chain fatty acids terminate in propionyl-CoA. This distinct metabolic profile makes OCFA derivatives highly valuable in drug design for bypassing specific metabolic bottlenecks.
The molecule is entirely achiral and dominated by a long, flexible hydrocarbon tail that imparts significant lipophilicity, making it an ideal candidate for enhancing the serum half-life of hydrophilic active pharmaceutical ingredients (APIs) [2].
Quantitative Molecular Data
The following table summarizes the core physicochemical parameters of the molecule:
| Parameter | Specification |
| IUPAC Name | Butyl nonadecanoate |
| Systematic Name | Butyl nonadecan-1-oate |
| Molecular Formula | C23H46O2 |
| Molecular Weight | 354.61 g/mol |
| Stereocenters | 0 (Achiral) |
| Hydrogen Bond Donors | 0 |
| Hydrogen Bond Acceptors | 2 |
| Structural Features | Linear aliphatic chain, terminal ester linkage |
Chemical Synthesis Pathways
The synthesis of long-chain esters traditionally relies on acid-catalyzed Fischer esterification. However, this method often requires harsh conditions (refluxing sulfuric acid) that can degrade sensitive substrates. Recent advancements in organometallic chemistry have introduced transition-metal-catalyzed reductive couplings as a milder, highly regioselective alternative[1].
Workflow of Butyl nonadecan-1-oate synthesis pathways.
Protocol 1: Cobalt-Catalyzed Reductive Coupling
This protocol utilizes a cobalt-catalyzed reductive coupling of saturated alkyl halides with activated alkenes to yield the target ester under mild conditions [1].
Step-by-Step Methodology & Causality:
-
Atmospheric Control: Evacuate and purge a 20 mL sealed reaction tube with nitrogen three times.
-
Causality: Cobalt(I) catalytic intermediates are highly oxygen-sensitive. An inert atmosphere prevents premature metal oxidation and irreversible catalyst deactivation.
-
-
Reagent Loading: Add CoI2(dppe) (0.10 mmol) and finely powdered Zinc (2.5 mmol) to the vessel.
-
Causality: Zinc acts as a stoichiometric terminal reductant. It continuously regenerates the active Co(I) species from Co(II) during the catalytic cycle, eliminating the need for hazardous, high-pressure hydrogen gas.
-
-
Substrate Injection: Inject freshly distilled CH3CN (2.5 mL), the appropriate alkyl halide (1.0 mmol), butyl acrylate (4.0 mmol), and H2O (1.0 mmol).
-
Causality: Acetonitrile coordinates with the metal center to stabilize the transition state. The electron-withdrawing nature of the acrylate drives the regioselective insertion of the alkyl radical.
-
-
Thermal Activation: Stir the reaction mixture at 80°C for 12 hours.
-
Causality: The elevated temperature provides the necessary activation energy to overcome the steric hindrance associated with the long-chain (C19) alkyl halide, ensuring complete conversion to butyl nonadecan-1-oate.
-
Biopharmaceutical Applications: Peptide Lipidation
In the realm of biopharmaceuticals, native peptides like Glucagon-Like Peptide-1 (GLP-1) and insulin suffer from rapid renal clearance and enzymatic degradation (e.g., by DPP-4), resulting in in vivo half-lives of mere minutes [3].
To combat this, lipophilic modifiers—often derived from long-chain fatty esters like butyl nonadecanoate—are conjugated to the peptide backbone (typically at a Lysine residue). Once injected, this hydrophobic tail non-covalently binds to Human Serum Albumin (HSA). This albumin shielding acts as a circulating depot, protecting the peptide from proteases and increasing its half-life to several days or even weeks [4].
SPPS cleavage and purification workflow for lipidated peptides.
Protocol 2: TFA-Mediated Cleavage and Ether Precipitation
During Solid-Phase Peptide Synthesis (SPPS), lipidated peptides must be carefully cleaved from the resin and deprotected to yield the active therapeutic compound [3].
Step-by-Step Methodology & Causality:
-
Acidic Cleavage: Suspend the resin-bound peptide-lipid conjugate (approx. 1.0 g) in 10 mL of Trifluoroacetic acid (TFA).
-
Causality: TFA provides the highly acidic environment required to break the covalent ester/amide bonds linking the peptide to the solid support, while simultaneously stripping away acid-labile side-chain protecting groups.
-
-
Controlled Incubation: Stir the mixture at room temperature for exactly 1 hour and 45 minutes.
-
Causality: This precise duration is calibrated to ensure complete deprotection of the sterically hindered lipophilic residues without inducing acid-catalyzed degradation or epimerization of the peptide backbone.
-
-
Solvent Precipitation: Rapidly add 100 mL of ice-cold diethyl ether to the cleavage mixture.
-
Causality: This triggers a self-validating purification mechanism. The highly hydrophobic lipopeptide is entirely insoluble in cold ether and crashes out as a white precipitate. Conversely, the cleaved protecting groups and residual TFA remain highly soluble in the ether phase.
-
-
Isolation: Isolate the precipitate via centrifugation and wash the pellet three times with fresh cold ether, followed by vacuum drying for 16 hours.
-
Causality: Repeated mechanical washing strips away trapped organic impurities, ensuring the final lipopeptide is of sufficient purity for subsequent LC-MS characterization and in vitro assays.
-
Conclusion
Butyl nonadecan-1-oate represents a critical intersection between synthetic lipid chemistry and advanced drug delivery. Its unique 19-carbon architecture provides distinct physicochemical properties that can be leveraged via transition-metal catalysis for efficient synthesis. Furthermore, its application as a lipophilic spacer in peptide acylation workflows underscores its invaluable role in developing next-generation, long-acting metabolic therapeutics.
References
- Cobalt-Catalyzed Reductive Coupling of Saturated Alkyl Halides with Activated Alkenes The Journal of Organic Chemistry - ACS Public
- Butyl nonadecanoate - Record Details & Identifiers Inxight Drugs (NC
- CN105154498A - Semi-recombinant preparation of GLP-1 analogues Google P
- CN106317164A - Method of acylating a peptide or protein Google P
